Cas no 175202-79-6 (1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide)

1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide structure
175202-79-6 structure
Product Name:1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide
CAS No:175202-79-6
MF:C9H11NO3S2
MW:245.318539857864
CID:134089
PubChem ID:2778861
Update Time:2025-04-19

1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide
    • 1,5,6-TRIMETHYL-1,2,3,4-TETRAHYDRO-2LAMBDA~6~-THIENO[2,3-C][1,2]THIAZINE-2,2,4-TRIONE
    • 1,5,6-trimethyl-2,2-dioxothieno[2,3-c]thiazin-4-one
    • 1H-Thieno[2,3-c][1,2]thiazin-4(3H)-one,1,5,6-trimethyl-, 2,2-dioxide
    • HMS555G07
    • BUTTPARK 94\04-67
    • 3,4-DIHYDRO-1,5,6-TRIMETHYL-2,2,4-TRIOXOTHIENO(2,3-C)-2,1-THIAZINE
    • 1,5,6-TRIMETHYL-1,2,3,4-TETRAHYDRO-2LAMBDA6-THIENO[2,3-C][1,2]THIAZINE-2,2,4-TRIONE
    • 1,5,6-Trimethyl-1,2,3,4-tetrahydrothieno[2,3-c][1,2]thiazine-2,2,4-trione
    • DTXSID20381166
    • AKOS015908550
    • Maybridge1_004891
    • FT-0606937
    • CCG-239035
    • BRD-K20176032-001-01-9
    • A811850
    • 1,5,6-trimethyl-2,2-dioxo-4-thieno[2,3-c]thiazinone
    • 1,5,6-trimethyl-2,2-dioxo-thieno[2,3-c]thiazin-4-one
    • 1,5,6-Trimethyl-2lambda~6~-thieno[2,3-c][1,2]thiazine-2,2,4(1H,3H)-trione
    • 175202-79-6
    • MFCD00108403
    • Inchi: 1S/C9H11NO3S2/c1-5-6(2)14-9-8(5)7(11)4-15(12,13)10(9)3/h4H2,1-3H3
    • InChI Key: LXRNFMSHWRSCAY-UHFFFAOYSA-N
    • SMILES: S1(CC(C2C(C)=C(C)SC=2N1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 245.01800
  • Monoisotopic Mass: 245.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • Density: 1.422
  • Melting Point: 122℃
  • Boiling Point: 440.8°Cat760mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.597
  • PSA: 91.07000
  • LogP: 2.47300

1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide Security Information

  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

1,5,6-Trimethyl-1H-thieno[2,3-c][1,2]thiazin-4(3H)-one 2,2-dioxide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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